N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide

• IUPAC Name: N-(6-morpholin-4-ylpyrimidin-4-yl)-2-pyridin-4-ylsulfanylacetamide
• InChI: InChI=1S/C15H17N5O2S/c21-15(10-23-12-1-3-16-4-2-12)19-13-9-14(18-11-17-13)20-5-7-22-8-6-20/h1-4,9,11H,5-8,10H2,(H,17,18,19,21)
• InChI Key: RFJDOHSUXJAOSD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=NC(=C2)NC(=O)CSC3=CC=NC=C3
• Molecular Formula: C15H17N5O2S
• Molecular Weight: 331.4 g/mol

Description

“N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide” is a compound that has been studied for its potential pharmacological activities. It is a derivative of 6-morpholin-4-yl-pyrimidin-4-(3H)-one.

Mechanism of Action

Target of Action

Similar compounds have been used in the treatment of bacterial infections .

Mode of Action

It’s known that it forms a molecular salt comprising morpholin-4-ium cations and benzenesulfonyl anions . The sulfonamide group is deprotonated, which is a contrast to other crystal structures containing the N-(pyrimidin-2-yl)benzenesulfonamide moiety .

Advantages and Limitations for Lab Experiments

N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide has several advantages for laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively stable, making it suitable for long-term storage. Additionally, it is relatively non-toxic and does not have any significant side-effects. However, N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide is not very soluble in water, so it must be dissolved in an organic solvent before it can be used in experiments.

Future Directions

There are a number of potential future directions for research on N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide. These include further research into its mechanism of action, to better understand how it binds to proteins and enzymes, and how it affects enzyme activity. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs or treatments. Further research into its advantages and limitations for laboratory experiments could also lead to improved protocols and methods for using N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide in experiments. Finally, further research into the synthesis of N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide could lead to improved methods for producing the compound in larger quantities, making it more widely available for research and commercial applications.

Synthesis Methods

N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide can be synthesized by reacting pyridine-2-sulfonamide with morpholine in the presence of a base, such as sodium hydroxide. The reaction proceeds in two steps, first forming a pyridine-2-sulfonamide-morpholine adduct, and then the morpholine is deprotonated to yield the desired product.

Scientific Research Applications

N-[6-(morpholin-4-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamidenamide has been used in a variety of scientific research applications. It has been used as a ligand in protein-ligand binding assays, as an inhibitor of enzymes, and as a substrate for enzyme reactions. It has also been used in the study of enzyme kinetics, as a tool for studying enzyme-substrate interactions, and in the development of new drugs.